Cas no 4563-09-1 (1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride)

• Product Name: 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• CAS No: 4563-09-1
• MF: C₁₉H₂₈ClNO₂
• MW: 337.884124755859
• CID: 5416909
• PubChem ID: 45283785
• Update Time: 2025-06-08

1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[bis(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, hydrochloride (1:1)
• AKOS026684194
• 1-[di(propan-2-yl)amino]-3-naphthalen-1-yloxypropan-2-ol;hydrochloride
• 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• F3368-0132
• 1-(diisopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• VU0493385-1
• 4563-09-1

• Inchi： 1S/C19H27NO2.ClH/c1-14(2)20(15(3)4)12-17(21)13-22-19-11-7-9-16-8-5-6-10-18(16)19;/h5-11,14-15,17,21H,12-13H2,1-4H3;1H
• InChI Key： ADRPKDRCRGRUEI-UHFFFAOYSA-N
• SMILES： Cl.OC(COC1C=CC=C2C=CC=CC=12)CN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 337.1808568g/mol
• Monoisotopic Mass: 337.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride

Introduction to 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride (CAS No. 4563-09-1)

1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride, identified by its CAS number 4563-09-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif combining a naphthalene ring with multiple functional groups, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental and industrial applications.

The molecular structure of 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride consists of a propanol backbone substituted with two isopropylamino groups and an oxybenzyl linkage to a naphthalene ring. This configuration imparts distinct chemical and pharmacological characteristics, making it a versatile scaffold for drug design. The presence of both basic and hydrophilic functionalities allows for interactions with biological targets, suggesting potential applications in modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such polyfunctional compounds in addressing complex diseases. Studies have demonstrated that the bis(propan-2-yl)amino moiety can serve as a hinge-binding motif, enhancing binding affinity to protein targets. Additionally, the naphthalen-1-yloxy group contributes to hydrophobic interactions, which are crucial for optimizing drug-receptor interactions. These features make 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride an attractive candidate for developing novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds often involve multi-step organic reactions, including nucleophilic substitution, alkylation, and protection-deprotection strategies. The hydrochloride salt form not only improves handling but also ensures consistent purity levels, which are critical for preclinical and clinical studies. Researchers have leveraged this compound in high-throughput screening (HTS) campaigns to identify hits against various disease-related targets.

One of the most compelling aspects of 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride is its potential in modulating inflammatory pathways. Emerging research indicates that the compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By inhibiting these enzymes, the compound may offer therapeutic benefits in conditions like arthritis, asthma, and other inflammatory disorders. Preliminary in vitro studies have shown promising results, suggesting that further investigation is warranted.

The structural diversity of 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride also makes it a valuable tool for exploring structure-based drug design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Such modifications are essential for translating promising preclinical findings into effective clinical therapies.

Another area of interest is the potential application of this compound in oncology research. The ability to target multiple biological pathways simultaneously makes it an appealing candidate for developing combination therapies against cancer. Initial studies have explored its interaction with kinases and other signaling molecules involved in tumor growth and progression. While further research is needed to fully elucidate its mechanisms of action, these findings underscore its potential as an anticancer agent.

The synthesis of 1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride has been optimized to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to enhance efficiency and scalability. These advancements not only reduce production costs but also minimize environmental impact, aligning with sustainable chemistry principles.

In conclusion,1-[bis(propan-2-yl)amino]-3-(naphthalen-1-yloxy)propan--2--ol hydrochloride (CAS No. 4563--09--1) represents a significant advancement in pharmaceutical research due to its unique structure and multifaceted biological activities. Its potential applications in modulating inflammation, oncology, and other therapeutic areas make it a compelling candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.